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Compound of Interest

Compound Name: 2-Bromothiophenol

Cat. No.: B030966

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper
handling of 2-Bromothiophenol (CAS No. 6320-02-1). Adherence to these procedures is
critical for ensuring laboratory safety and minimizing risk.

Physicochemical and Hazard Data

A summary of key quantitative data for 2-Bromothiophenol is provided in the table below for

easy reference.
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Property Value Reference
Molecular Formula CeHsBrS [1]
Molecular Weight 189.07 g/mol [2]
Appearance Clear yellow liquid [3]

Density 1.573 g/mL at 25 °C

Boiling Point 128-130 °C at 25 mmHg

Flash Point > 110 °C (> 230 °F) [4]
Refractive Index n20/D 1.635

Acute Toxicity 3 (Oral), Skin

Hazard Classifications Irritant 2, Eye Irritant 2, STOT [4]
SE 3

Signal Word Danger [1114]

Hazard Statements H301, H315, H319, H335 [4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is mandatory to prevent exposure. The following outlines the
recommended PPE for handling 2-Bromothiophenol.[5]

o Hand Protection: Chemical-resistant gloves such as butyl rubber, neoprene, or Viton™ are
required. Double gloving is recommended to prevent skin contact and absorption.[5] Inspect
gloves before use.[6][7]

o Eye and Face Protection: Chemical safety goggles and a face shield must be worn to protect
against splashes and airborne particles that could cause severe eye damage.[5][8]

o Skin and Body Protection: A lab coat worn over long-sleeved clothing and closed-toe shoes
is necessary to minimize skin exposure.[1][5] For larger quantities or situations with a high
splash potential, a chemical-resistant apron is advised.[5]
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» Respiratory Protection: All handling of 2-Bromothiophenol should be conducted in a
certified chemical fume hood to prevent the inhalation of vapors.[1][6][8][9] If a fume hood is
not available, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[5]

[8]

PPE Selection for 2-Bromothiophenol Handling

Handling Scenarios

Small Scale / Routine Use Large Scale / High Splash Potential Spill or Emergency

S Full-face respirator with appropriate cartridg Add chemical-resistant apron Heavy-duty gloves Chemical-resistant suit/coveralls
/ \ /\Pwimmpmem \\

Eye and Face Protection Respiratory Protection Hand Protection Skin and Body Protection
(Safety goggles and face shield) (Chemical fume hood or respirator) (Chemical-esistant gloves, double gloving recommended) (Lab coat, long sleeves, closed-toe shoes)

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Bromothiophenol.

Operational Plan: Handling and Storage

Handling:
o Always work in a well-ventilated area, preferably a chemical fume hood.[6][9]

e Ground and bond containers when transferring material to prevent static discharge.[8] Use
only non-sparking tools.[8]

e Avoid contact with skin, eyes, and clothing.[1][9] Do not breathe vapors or spray mist.[1][9]
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e Wash hands thoroughly after handling.[8][9] Do not eat, drink, or smoke in the work area.[8]
[9][10]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]

Keep refrigerated and store under an inert atmosphere.[6][7]

Keep away from heat, sparks, and open flames.[8]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[6][9]

Emergency Procedures: First Aid and Spill
Response

First Aid Measures:

General Advice: If you feel unwell, seek medical advice immediately and show the safety
data sheet to the doctor in attendance.[8][9]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[9] Immediate medical attention is required.[7][9]

o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[1] Remove
contaminated clothing and shoes.[9] Immediate medical attention is required.[1][7][9]

e Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[8] Immediate medical attention is required.[7][8][9]

 Ingestion: Do NOT induce vomiting.[1][9] Call a physician or poison control center
immediately.[1][9]

Spill Response: In the event of a spill, follow these steps to ensure safety and proper cleanup.
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2-Bromothiophenol Spill Response Workflow

Spill Response Protocol

Evacuate and secure the area

l

Don appropriate PPE

'

Contain the spill with inert absorbent material

Collect absorbed material into a sealed container

l

Decontaminate the spill area

l

Dispose of waste as hazardous

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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